Cas no 137031-56-2 (Litebamine)

• Product Name: Litebamine
• CAS No: 137031-56-2
• Molecular Formula: C₂₀H₂₁NO₄
• Molecular Weight: 339.38504
• CID: 165818
• PubChem ID: 196885

Litebamine Properties

Names and Identifiers

• Naphth[2,1-f]isoquinoline-8,12-diol,1,2,3,4-tetrahydro-9,11-dimethoxy-2-methyl-
• 9,11-dimethoxy-2-methyl-3,4-dihydro-1H-naphtho[2,1-f]isoquinoline-8,12-diol
• litebamine
• 9,11-dimethoxy-2-methyl-1,2,3,4-tetrahydronaphtho[2,1-f]isoquinoline-8,12-diol
• 9,11-dimethoxy-2-methyl-3,4-dihydro-1H-naphtho[2,1-]isoquinoline-8,12-diol
• CHEBI:178482
• BDBM50250432
• DTXSID30160040
• 137031-56-2
• 9,13-dimethoxy-5-methyl-5-azatetracyclo[8.8.0.0^{2,7}.0^{11,16}]octadeca-1,7,9,11,13,15,17-heptaene-8,14-diol
• CHEMBL453173
• 1,2,3,4-Tetrahydro-9,11-dimethoxy-2-methylnaphth[2,1-f]isoquinoline-8,12-diol, 9CI

• InChIKey： QOWFEPGZJDCIKG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H21NO4/c1-21-7-6-12-13-5-4-11-8-16(22)17(24-2)9-14(11)18(13)20(25-3)19(23)15(12)10-21/h4-5,8-9,22-23H,6-7,10H2,1-3H3
• SMILES： COC1=C(O)C=C2C(C3=C(OC)C(O)=C4CN(CCC4=C3C=C2)C)=C1

Computed Properties

• Exact Mass: 339.14713
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 339.14705815g/mol
• Heavy Atom Count: 25
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 76
• Surface Charge: 0
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols